Cas no 62595-80-6 (1,2,4-Benzotriazine, 3-ethyl-)
1,2,4-Benzotriazine, 3-ethyl- structure
Product Name:1,2,4-Benzotriazine, 3-ethyl-
CAS No:62595-80-6
MF:C9H9N3
MW:159.187861204147
CID:438728
PubChem ID:10725640
Update Time:2025-04-19
1,2,4-Benzotriazine, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine, 3-ethyl-
- 3-ethyl-1,2,4-benzotriazine
- 62595-80-6
- SCHEMBL2600115
- DTXSID60443939
- TQP0583
- 3-ethylbenzo[e][1,2,4]triazine
- AKOS006372499
-
- Inchi: 1S/C9H9N3/c1-2-9-10-7-5-3-4-6-8(7)11-12-9/h3-6H,2H2,1H3
- InChI Key: JUQCTCBOBIAOGL-UHFFFAOYSA-N
- SMILES: N1C(CC)=NN=C2C=CC=CC=12
Computed Properties
- Exact Mass: 159.07977
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
1,2,4-Benzotriazine, 3-ethyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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